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Compound of Interest

Compound Name: K145

Cat. No.: B15609897 Get Quote

K145 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address specific issues that may be encountered during experiments with the

selective SphK2 inhibitor, K145.

Frequently Asked Questions (FAQs)
Q1: What is K145 and what is its primary mechanism of action?

K145 hydrochloride is a selective, substrate-competitive, and orally active inhibitor of

sphingosine kinase-2 (SphK2) with an IC50 of 4.3 μM and a Ki of 6.4 μM.[1][2] It is inactive

against SphK1 and other protein kinases.[1][2] K145 exerts its effects by blocking the

enzymatic activity of SphK2, which is responsible for phosphorylating sphingosine to form

sphingosine-1-phosphate (S1P), a key signaling lipid. By inhibiting SphK2, K145 can induce

apoptosis and has demonstrated potent antitumor activity.[1][3]

Q2: What are the downstream signaling pathways affected by K145?

K145-mediated inhibition of SphK2 has been shown to decrease the phosphorylation of

downstream signaling molecules, including ERK and Akt.[1] This indicates that K145 can

modulate the ERK/MAPK and PI3K/Akt signaling pathways, which are critical for cell growth,

proliferation, and survival.
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Troubleshooting Guide
Issue 1: K145 hydrochloride powder will not dissolve in my aqueous buffer.

Question: I am trying to dissolve K145 hydrochloride directly in phosphate-buffered saline

(PBS) for my in vitro assay, but it is not dissolving. What should I do?

Answer: K145 hydrochloride has very low solubility in aqueous solutions like PBS. It is

reported to be practically insoluble in water (< 0.1 mg/mL).[1] Direct dissolution in aqueous

buffers is not recommended for preparing stock solutions.

Solution:

Prepare a concentrated stock solution in an organic solvent. Dimethyl sulfoxide (DMSO) is

the recommended solvent for preparing a high-concentration stock solution of K145.[1][3]

Use sonication and warming. If you must use water, sonication and heating to 60°C may

aid dissolution, but the resulting solution may not be stable and is not the preferred

method for stock preparation.[1] Note that different suppliers report varying aqueous

solubility, with one reporting up to 125 mg/mL with sonication and warming.[3][4] However,

for consistent results, starting with a DMSO stock is advisable.

Issue 2: My K145 solution precipitates when I add it to my cell culture medium.

Question: I have a 50 mg/mL stock solution of K145 in DMSO. When I add it to my cell

culture medium for a final concentration of 10 µM, a precipitate forms immediately. How can I

prevent this?

Answer: This phenomenon, often called "crashing out," is common when a concentrated

organic stock solution of a hydrophobic compound is rapidly diluted into an aqueous

medium. The abrupt change in solvent polarity causes the compound to exceed its solubility

limit in the aqueous environment.

Solutions:

Optimize the final DMSO concentration: Aim for a final DMSO concentration in your cell

culture medium of less than 0.5%, and ideally below 0.1%, to minimize solvent effects and
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cytotoxicity.[5]

Use a serial dilution method: Instead of adding the concentrated stock directly to your final

volume of media, perform one or more intermediate dilution steps in pre-warmed (37°C)

cell culture medium.[5]

Add the stock solution slowly while mixing: Add the K145 stock solution dropwise to the

pre-warmed medium while gently vortexing or swirling.[5] This helps to disperse the

compound quickly and avoid localized high concentrations.

Lower the stock solution concentration: If precipitation persists, try preparing a lower

concentration DMSO stock solution (e.g., 10 mM) to reduce the magnitude of the solvent

change upon dilution.

Issue 3: I am observing delayed precipitation of K145 in my cell culture experiment.

Question: My K145-containing media looked clear initially, but after several hours in the

incubator, I see a fine precipitate or cloudiness. What is causing this?

Answer: Delayed precipitation can occur due to several factors, including interactions with

media components, changes in pH, or the compound coming out of a supersaturated state

over time.

Solutions:

Check for media interactions: Some components of cell culture media, such as proteins in

fetal bovine serum (FBS), can interact with the compound. Consider reducing the serum

percentage if your experiment allows, or test a different basal medium formulation.

Incorporate solubility enhancers: For challenging compounds, the use of solubilizing

agents like β-cyclodextrins can be beneficial. For in vivo studies, a formulation including

20% SBE-β-CD in saline has been used.[1]

Determine the maximum soluble concentration: It is crucial to experimentally determine

the highest concentration of K145 that remains soluble in your specific cell culture system

over the desired experiment duration.
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Data Presentation
Table 1: Solubility of K145 Hydrochloride in Various Solvents

Solvent Reported Solubility Notes Source(s)

In Vitro Solvents

DMSO
20 - 50 mg/mL (51.9 -

129.9 mM)

Sonication may be

required. Use of newly

opened DMSO is

recommended as it is

hygroscopic.

[1][2]

Water
< 0.1 mg/mL

(practically insoluble)

Sonication and

heating to 60°C may

improve solubility, but

it is not the

recommended primary

solvent.

[1]

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 0.83 mg/mL (2.16

mM)

A clear solution can

be achieved.
[1]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 0.83 mg/mL (2.16

mM)

A clear solution can

be achieved.
[1]

10% DMSO, 90%

corn oil

≥ 0.83 mg/mL (2.16

mM)

A clear solution can

be achieved.
[1]

Experimental Protocols
Protocol: Preparation of K145 Working Solution for In Vitro Cell Treatment

This protocol describes the preparation of a 10 µM working solution of K145 in cell culture

medium from a 10 mM DMSO stock solution.
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Prepare a 10 mM K145 Stock Solution in DMSO:

Aseptically weigh the required amount of K145 hydrochloride powder.

Add sterile, anhydrous DMSO to the powder to achieve a final concentration of 10 mM.

For example, to 1 mg of K145 (MW: 384.92 g/mol ), add 259.8 µL of DMSO.

Vortex the solution until the K145 is completely dissolved. Gentle warming (to 37°C) or

brief sonication can be used to aid dissolution if necessary.

Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles.

Prepare the Final Working Solution (10 µM K145):

Pre-warm your complete cell culture medium (e.g., DMEM with 10% FBS) to 37°C in a

water bath.

In a sterile tube, prepare an intermediate dilution by adding a small volume of the 10 mM

stock solution to a volume of the pre-warmed medium. For example, add 10 µL of the 10

mM stock to 990 µL of medium to get a 100 µM intermediate solution. Mix gently by

inversion.

Prepare the final 10 µM working solution by further diluting the intermediate solution into

the final volume of pre-warmed medium. For example, add 1 mL of the 100 µM

intermediate solution to 9 mL of medium.

Alternatively, for smaller volumes, you can directly add the stock solution to the final

volume of medium while vortexing. For a 10 mL final volume, add 10 µL of the 10 mM

stock to 10 mL of pre-warmed medium (final DMSO concentration will be 0.1%).

Ensure the final working solution is homogenous by gentle mixing before adding it to your

cells. Always include a vehicle control (e.g., 0.1% DMSO) in your experiments.
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Caption: K145 inhibits SphK2, blocking S1P production and downstream signaling.
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Caption: Troubleshooting workflow for K145 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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